Cas no 2167468-54-2 (2-ethyl-7-methoxy-1,3-benzoxazole-5-carboxylic acid)

• Product Name: 2-ethyl-7-methoxy-1,3-benzoxazole-5-carboxylic acid
• CAS No: 2167468-54-2
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 6615220
• PubChem ID: 165834695
• Update Time: 2025-10-29

2-ethyl-7-methoxy-1,3-benzoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-7-methoxy-1,3-benzoxazole-5-carboxylic acid
• EN300-1275732
• 2167468-54-2

• Inchi： 1S/C11H11NO4/c1-3-9-12-7-4-6(11(13)14)5-8(15-2)10(7)16-9/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： FFFLRJTXNIZZIY-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC2C=C(C(=O)O)C=C(C1=2)OC

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-ethyl-7-methoxy-1,3-benzoxazole-5-carboxylic acid

Recent Advances in the Study of 2-ethyl-7-methoxy-1,3-benzoxazole-5-carboxylic acid (CAS: 2167468-54-2)

2-ethyl-7-methoxy-1,3-benzoxazole-5-carboxylic acid (CAS: 2167468-54-2) is a benzoxazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique heterocyclic structure, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The growing interest in this molecule is driven by its versatile chemical properties and its ability to interact with multiple biological targets, making it a valuable candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 2-ethyl-7-methoxy-1,3-benzoxazole-5-carboxylic acid. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The researchers employed a combination of in vitro assays and molecular docking simulations to reveal the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 2-ethyl-7-methoxy-1,3-benzoxazole-5-carboxylic acid has also been investigated for its antimicrobial activity. A 2024 study in the European Journal of Medicinal Chemistry reported its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell membrane integrity, leading to cell lysis and death. These findings underscore its potential as a novel antimicrobial agent in an era of increasing antibiotic resistance.

The anticancer potential of 2-ethyl-7-methoxy-1,3-benzoxazole-5-carboxylic acid has also been explored in recent research. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2023) investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. The results indicated that the compound induces apoptosis through the activation of caspase-3 and caspase-9, while also inhibiting angiogenesis by reducing vascular endothelial growth factor (VEGF) expression. These dual mechanisms of action make it a promising candidate for further development as an anticancer therapeutic.

Despite these promising findings, challenges remain in the development of 2-ethyl-7-methoxy-1,3-benzoxazole-5-carboxylic acid as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structural optimization and pharmacokinetic studies. Recent advancements in prodrug strategies and formulation technologies, however, offer potential solutions to these challenges, as discussed in a 2024 review article in Drug Discovery Today.

In conclusion, 2-ethyl-7-methoxy-1,3-benzoxazole-5-carboxylic acid (CAS: 2167468-54-2) represents a multifaceted compound with significant therapeutic potential across multiple disease areas. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual translation into clinical applications. The compound's unique chemical structure and diverse biological activities make it a compelling subject for future studies in the field of chemical biology and drug discovery.